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Compound of Interest

Compound Name: Demanyl phosphate

Cat. No.: B113865

This guide provides an in-depth exploration of demanyl phosphate, a human metabolite of
significant interest in the fields of biochemistry, neuroscience, and drug development. With full
editorial control, this document is structured to deliver a comprehensive understanding of its
core biochemistry, analytical methodologies, and potential clinical relevance, grounded in
scientific integrity and supported by authoritative references.

Part 1: The Biochemical Landscape of Demanyl
Phosphate
Chemical Identity and Physicochemical Properties

Demanyl phosphate, chemically known as 2-(dimethylamino)ethyl dihydrogen phosphate, is
an organic phosphate ester. It is recognized as a human metabolite and has been identified in
various organisms[1]. Its structure features a phosphate group attached to a dimethylamino
ethanol moiety, making it a key intermediate in phospholipid metabolism.

A summary of its key chemical and physical properties is presented in Table 1.
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Property Value Source
Molecular Formula C4H12NO4P [1112]
Molecular Weight 169.12 g/mol [1][2]

2-(dimethylamino)ethyl
IUPAC Name _ [1]
dihydrogen phosphate

CAS Number 6909-62-2 [1]

Demanyl phosphate,
Phosphodimethylethanolamine

Synonyms , . [1]
, N,N-dimethylethanolamine

phosphate

Biosynthesis and Metabolic Integration

While the precise enzymatic steps for demanyl phosphate synthesis in humans are not
definitively established in the literature, its structural similarity to key intermediates in the
Kennedy pathway (also known as the CDP-choline pathway) strongly suggests its origin within
this metabolic route. The Kennedy pathway is the primary mechanism for the de novo
synthesis of phosphatidylcholine (PC), a major component of eukaryotic cell membranes][3].

Proposed Biosynthetic Pathway:

The biosynthesis of demanyl phosphate is likely initiated by the phosphorylation of N,N-
dimethylethanolamine (DMEA) by a specific kinase, analogous to the action of choline kinase
on choline[3][4]. This proposed pathway is depicted in the following diagram:
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Proposed enzymatic synthesis of demanyl phosphate.
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Grepared Biological Sample) Workflow for LC-MS/MS analysis of demanyl phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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